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C.I. Pigment Yellow 12 C.I. Pigment Yellow 12 Diarylanilide yellow is an odorless fine yellow powder. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 15541-56-7
VCID: VC0100931
InChI: InChI=1S/C32H26Cl2N6O4/c1-19(41)29(31(43)35-23-9-5-3-6-10-23)39-37-27-15-13-21(17-25(27)33)22-14-16-28(26(34)18-22)38-40-30(20(2)42)32(44)36-24-11-7-4-8-12-24/h3-18,29-30H,1-2H3,(H,35,43)(H,36,44)
SMILES: CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4)Cl)Cl
Molecular Formula: C32H26Cl2N6O4
Molecular Weight: 629.5 g/mol

C.I. Pigment Yellow 12

CAS No.: 15541-56-7

Main Products

VCID: VC0100931

Molecular Formula: C32H26Cl2N6O4

Molecular Weight: 629.5 g/mol

C.I. Pigment Yellow 12 - 15541-56-7

CAS No. 15541-56-7
Product Name C.I. Pigment Yellow 12
Molecular Formula C32H26Cl2N6O4
Molecular Weight 629.5 g/mol
IUPAC Name 2-[[4-[4-[(1-anilino-1,3-dioxobutan-2-yl)diazenyl]-3-chlorophenyl]-2-chlorophenyl]diazenyl]-3-oxo-N-phenylbutanamide
Standard InChI InChI=1S/C32H26Cl2N6O4/c1-19(41)29(31(43)35-23-9-5-3-6-10-23)39-37-27-15-13-21(17-25(27)33)22-14-16-28(26(34)18-22)38-40-30(20(2)42)32(44)36-24-11-7-4-8-12-24/h3-18,29-30H,1-2H3,(H,35,43)(H,36,44)
Standard InChIKey GNCOVOVCHIHPHP-UHFFFAOYSA-N
SMILES CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4)Cl)Cl
Canonical SMILES CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4)Cl)Cl
Colorform A yellow diazo pigment.
Density 1.22 (NTP, 1992)
Melting Point 593 to 608 °F (decomposes) (NTP, 1992)
320 °C
Physical Description Diarylanilide yellow is an odorless fine yellow powder. (NTP, 1992)
DryPowder; WetSolid
Description Diarylanilide yellow is an odorless fine yellow powder. (NTP, 1992)
Solubility less than 1 mg/mL at 72° F (NTP, 1992)
Synonyms enzidine yellow
C.I. pigment yellow 12
pigment yellow 12
PubChem Compound 186342
Last Modified Nov 11 2021
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